Cas no 1803586-03-9 (2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride)

2-Amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride is a specialized organic compound featuring a nitrile group and a methylsulfanyl moiety, with an amino group protonated as a hydrochloride salt. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks or sulfur-containing bioactive molecules. The hydrochloride salt enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. Its rigid backbone and functional group diversity enable selective modifications, making it useful in medicinal chemistry for drug discovery and development. The compound’s purity and well-defined reactivity profile ensure consistent performance in synthetic applications.

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride structure

1803586-03-9 structure

Product Name:2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride

CAS No:1803586-03-9

MF:

MW:

MDL:MFCD28397587

CID:4616434

PubChem ID:119031083

Update Time:2025-08-05

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride
- MDL： MFCD28397587

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A620498-10mg	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9		10mg	$ 50.00	2022-06-07
TRC	A620498-50mg	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9		50mg	$ 160.00	2022-06-07
TRC	A620498-100mg	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9		100mg	$ 230.00	2022-06-07
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01025171-1g	2-Amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	1g	￥4334.0	2023-04-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01025171-5g	2-Amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	5g	￥8624.0	2023-04-01
Chemenu	CM437649-1g	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%+	1g	$633	2023-03-26
Enamine	EN300-208659-0.05g	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	0.05g	$97.0	2023-09-16
Enamine	EN300-208659-0.1g	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	0.1g	$144.0	2023-09-16
Enamine	EN300-208659-0.25g	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	0.25g	$206.0	2023-09-16
Enamine	EN300-208659-0.5g	2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride	1803586-03-9	95%	0.5g	$391.0	2023-09-16

2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
4. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
5. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride

Introduction to 2-Amino-2-Methyl-4-(Methylsulfanyl)butanenitrile Hydrochloride (CAS No. 1803586-03-9)

2-Amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride (CAS No. 1803586-03-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride is C₇H₁₄N₂S·HCl, and its molecular weight is approximately 189.71 g/mol. The compound features an amino group, a methyl group, and a methylsulfanyl group, which contribute to its chemical reactivity and biological activity. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various experimental and clinical applications.

Recent studies have explored the potential of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride in the context of drug discovery and development. One notable area of research is its role as a lead compound for the development of new antiviral agents. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

In addition to its antiviral properties, 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride has shown promise in the treatment of neurological disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound could effectively modulate neurotransmitter levels in the brain, potentially alleviating symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The mechanism of action involves the compound's interaction with specific receptors and enzymes involved in neurotransmitter metabolism.

The structural features of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride also make it an attractive candidate for further chemical modifications to enhance its therapeutic potential. Researchers have synthesized various derivatives of this compound by introducing different functional groups or substituents. These modifications have led to the discovery of analogues with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride and its derivatives in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-amino-2-methyl-4-(methylsulfanyl)butanenitrile hydrochloride (CAS No. 1803586-03-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable lead compound for the development of new therapeutic agents targeting viral infections and neurological disorders. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for future innovations in drug discovery.